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Compound of Interest

Compound Name: C18H19BrN405

Cat. No.: B15172104

A Note to the Reader: Initial investigations into the chemical formula C18H19BrN405 did not
yield a specific, publicly documented compound. This suggests that the molecule may be a
novel discovery, a proprietary pharmaceutical lead, or a theoretical structure not yet
synthesized or isolated.

In the spirit of advancing scientific inquiry and providing a valuable resource for researchers in
drug development, this guide will pivot to a comprehensive examination of a closely related and
well-documented class of bioactive compounds: brominated indole alkaloids from marine
sources. These compounds share key structural features and biological activities that are likely
to be relevant to the study of a novel N-heterocyclic compound like C18H19BrN405.

This technical guide will use Aplysinopsin and its brominated analogs, a family of marine indole
alkaloids, as a representative case study. The principles of discovery, methodologies for
characterization, and the exploration of biological activity detailed herein provide a robust
framework for the investigation of any novel brominated heterocyclic compound.

Discovery and Origin of Brominated Marine
Alkaloids: The Aplysinopsin Family

The discovery of brominated alkaloids is intrinsically linked to the exploration of marine
biodiversity. Sponges, in particular, have proven to be a rich source of novel chemical entities
with potent biological activities.[1][2][3] The aplysinopsins were first isolated from the sponge
Thorecta aplysinopsis (formerly Aplysinopsis). Further investigations have led to the
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identification of a series of structurally related compounds from various marine sponges of the
orders Verongiida and Haplosclerida.[4]

The origin of these compounds is a subject of ongoing research. While initially attributed to the
sponges themselves, there is growing evidence that symbiotic microorganisms residing within
the sponge tissues are the true producers of these and other marine natural products.[5] This
symbiotic relationship highlights the vast, untapped potential of marine microbial ecosystems in
the discovery of new therapeutic agents.

Physicochemical and Structural Data

The structural elucidation of novel compounds is a cornerstone of natural product chemistry. A
combination of spectroscopic techniques is employed to determine the precise arrangement of
atoms within a molecule. For the aplysinopsin family, and by extension any novel compound
like C18H19BrN405, the following data would be crucial.

Property Data for Aplysinopsin Analogs
Molecular Formula Varies (e.g., Aplysinopsin: C14H15N50)
Molecular Weight Varies (e.g., Aplysinopsin: 269.30 g/mol )
UV Amax (MeOH) ~225, 280, 310 nm

iH NMR (DMSO-ds, 5 ) Signals corresponding to indole protons, vinyl
-ds, m
PP protons, and methyl groups.

Resonances for indole carbons, imine carbons,
+C NMR (DMSO-de, & ppm) and methyl carbons

) ] Provides exact mass for molecular formula
High-Resolution Mass Spectrometry (HRMS) ] ]
confirmation.

Experimental Protocols

The following sections detail the typical experimental workflows for the isolation,
characterization, and biological evaluation of brominated marine alkaloids. These protocols
serve as a template for the investigation of a novel compound.
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Isolation and Purification Workflow

The isolation of bioactive compounds from their natural source is a multi-step process designed
to separate the target molecule from a complex mixture.

Marine Sponge Biomass

l

Solvent Extraction
(e.g., MeOH/CH2CI2)

l

Solvent Partitioning
(e.g., Hexane, EtOAc, BUuOH)

l

Column Chromatography
(e.g., Silica Gel)

l

Preparative HPLC
(e.g., C18 Reverse-Phase)

Pure Bioactive Compound

Click to download full resolution via product page

Figure 1: General workflow for the isolation and purification of marine natural products.

Synthesis of Bromoindole Alkaloids

The total synthesis of natural products is crucial for confirming their structure, providing a
sustainable supply for further research, and enabling the creation of analogs with improved
properties. A general synthetic approach for bromoindoles is outlined below.[6][7]
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Figure 2: A generalized synthetic pathway for bromoindole alkaloids.

Biological Activity and Signaling Pathways

Brominated marine alkaloids, including the aplysinopsins, exhibit a wide range of biological
activities, such as antimicrobial, antifungal, and cytotoxic effects.[8][9] The proposed
mechanisms of action often involve the modulation of key cellular signaling pathways.

Quantitative Biological Data

The biological activity of a compound is quantified through various in vitro and in vivo assays.
The following table presents hypothetical data for a novel compound, illustrating how such

information is typically summarized.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15172104?utm_src=pdf-body-img
https://www.researchgate.net/publication/335084370_Bioactive_Brominated_Oxindole_Alkaloids_from_the_Red_Sea_Sponge_Callyspongia_siphonella
https://pmc.ncbi.nlm.nih.gov/articles/PMC11323739/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15172104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cell Line / .
Assay Type . Metric Value
Organism
o ) Staphylococcus
Antimicrobial MIC (pg/mL) 8
aureus
Antifungal Candida albicans MIC (pg/mL) 16
Cvtotoxicit Human Colon Cancer (Cso (uM) -
otoxici 0 .
Y Y (HT-29) 20
Enzyme Inhibition Kinase X ICs0 (NM) 150

Postulated Signaling Pathway

Based on the observed cytotoxic activity, a potential mechanism of action for a novel
brominated alkaloid could involve the induction of apoptosis through the modulation of key

signaling proteins.
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Figure 3: Hypothetical signaling pathway illustrating the pro-apoptotic effect of a novel
compound.

Conclusion and Future Directions

While the specific compound C18H19BrN405 remains to be fully characterized, the study of
brominated marine alkaloids like the aplysinopsins provides a clear and established roadmap
for its investigation. The methodologies and conceptual frameworks presented in this guide
offer a comprehensive approach for any researcher or drug development professional working
on the discovery and characterization of novel bioactive compounds. Future research should
focus on the complete structural elucidation, total synthesis, and in-depth biological evaluation
of C18H19BrN405 to determine its therapeutic potential. The vast chemical diversity of the
marine environment promises the discovery of many more such novel structures, paving the
way for the development of next-generation therapeutics.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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